Cas no 88020-18-2 (1,2,4-Triazin-3(2H)-one, 4,5-dihydro-6-(3-pyridinyl)-)

• Product Name: 1,2,4-Triazin-3(2H)-one, 4,5-dihydro-6-(3-pyridinyl)-
• CAS No: 88020-18-2
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 648203
• PubChem ID: 13423199
• Update Time: 2025-04-19

1,2,4-Triazin-3(2H)-one, 4,5-dihydro-6-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-3(2H)-one, 4,5-dihydro-6-(3-pyridinyl)-
• 6-pyridin-3-yl-4,5-dihydro-2H-1,2,4-triazin-3-one
• 88020-18-2
• 6-(Pyridin-3-yl)-4,5-dihydro-1,2,4-triazin-3(2H)-one
• DTXSID30540368

• Inchi： 1S/C8H8N4O/c13-8-10-5-7(11-12-8)6-2-1-3-9-4-6/h1-4H,5H2,(H2,10,12,13)
• InChI Key： ZXBIUPWIXOLDIT-UHFFFAOYSA-N
• SMILES： O=C1NN=C(C2C=NC=CC=2)CN1

Computed Properties

• Exact Mass: 176.06981089g/mol
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.4Ų